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Compound of Interest

Compound Name: 4-Quinazolinamine, 8-methoxy-

CAS No.: 857202-89-2

Cat. No.: B1459271

Get Quote

Executive Summary: Immediate Action Plan
4-Quinazolinamine, 8-methoxy- (CAS: 53686-26-1) is a nitrogen-containing heterocyclic

pharmacophore often used in kinase inhibitor development.[1] Due to its potential biological

activity and nitrogenous nature, it must be treated as a High-Hazard Bioactive Compound.[1]

Core Disposal Directive:

NEVER dispose of this compound down the drain.[1][2][3]

NEVER treat as general trash.[2]

MANDATORY disposal route is High-Temperature Incineration via a licensed hazardous

waste contractor.[1]

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the material state.[1] This compound is typically a solid powder

but may exist in solution (DMSO/Methanol) during experimental workflows.[1]
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Parameter Specification Operational Implication

Chemical Name
4-Quinazolinamine, 8-

methoxy-

Verify label accuracy before

bulking waste.

CAS Number 53686-26-1 Use for waste manifesting.[1]

Physical State Solid (Powder), Light Yellow
Dust generation risk during

transfer.[1]

Solubility
Soluble in DMSO, Methanol;

Low in Water

Do not use water for initial spill

cleanup.[1] Use

Methanol/Ethanol.[1]

Acidity/Basicity Weak Base (pKb ~3-4)
Incompatible with strong acids

(exothermic reaction).[1]

GHS Classification
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit.[1][4] 2A

Requires full PPE (Gloves,

Goggles, Lab Coat).[1]

Waste Segregation Logic (Decision Tree)
Effective disposal begins with segregation.[1] Mixing incompatible streams creates new

hazards and increases disposal costs.[1]
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Waste Generation Source

Determine Physical State

Solid Waste
(Powder, contaminated wipes)

Liquid Waste
(Mother liquor, HPLC waste)

Sharps/Glass
(Needles, broken vials)

Solid Toxic Waste Bin
(Double-bagged, Label: Toxic)

Bag & Tag

Solvent Composition? Puncture-Proof Sharps Container
(Label: Biohazard/Chem Contaminated)

Halogenated Waste Carboy
(DCM, Chloroform)

Contains >1% Halogens

Non-Halogenated Waste Carboy
(DMSO, MeOH, Acetone)

No Halogens

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Quinazolinamine, 8-methoxy- waste streams to

ensure regulatory compliance.

Detailed Disposal Workflows
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.

Containment: Place waste directly into a clear polyethylene bag (minimum 2 mil thickness).

Double Bagging: Seal the first bag with tape, then place it inside a second bag. This "double

containment" prevents fugitive dust release.[1]
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Labeling: Affix a hazardous waste tag immediately.[1]

Constituents: "Solid Debris contaminated with 4-Quinazolinamine, 8-methoxy-".[1]

Hazard Checkbox: Toxic, Irritant.[1][5]

Storage: Place the sealed bag into the laboratory's dedicated Solid Toxic Waste Drum

(usually a wide-mouth HDPE drum).

Protocol B: Liquid Waste (Solutions & Mother Liquors)
Applicability: Reaction mixtures, HPLC effluent, or dissolved stocks in DMSO/Methanol.[1]

Compatibility Check: Ensure the waste carboy does not contain strong acids (Nitric, Sulfuric)

or oxidizers (Peroxides), as quinazolines can react exothermically or form unstable N-oxides.

[1]

Segregation:

If dissolved in DMSO/Methanol/Ethanol: Pour into Non-Halogenated Organic waste.[1]

If dissolved in DCM/Chloroform: Pour into Halogenated Organic waste.[1]

Rinsing: Triple-rinse empty glassware with a small volume of methanol.[1] Add the rinsate to

the liquid waste carboy.[1] Do not pour rinsate down the sink.

Protocol C: Empty Containers
Applicability: Original vendor bottles.[1]

Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue

(Methanol or Acetone).[1]

Defacing: Cross out the original label using a black marker.[1]

Disposal:

If rinsed:[1][6][7][8] Dispose of the glass bottle in the "Glass Recycling" or "Defaced Glass"

bin (per local facility rules).[1]
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If un-rinsable: Cap tightly and treat as Solid Hazardous Waste (Protocol A).[1]

Spill Management Protocol
In the event of an accidental release, immediate containment is required to prevent

aerosolization of the bioactive powder.[1]

1. Alert & Evacuate
(Notify Lab Personnel)

2. Don PPE
(Nitrile Gloves x2, Goggles, N95/Respirator)

3. Containment
(Cover with damp paper towels)

4. Chemical Decon
(Wipe with 10% Bleach or MeOH)

5. Disposal
(Treat all debris as Hazardous Solid)

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow for solid powder release.

Critical Cleanup Step: Do not dry sweep.[1] Dry sweeping generates dust.[1] Cover the spill

with paper towels dampened with Methanol or Water (if powder is water-soluble enough to

bind, though Methanol is preferred for organic solubility) to weigh down the powder before

wiping.[1]

Regulatory Compliance & Transport
US EPA (RCRA): While not explicitly P-listed, this compound meets the criteria for

Characteristic Hazardous Waste if it exhibits toxicity.[1] It is best managed under Waste

Code D001 (if ignitable solvent present) or generally as Non-Regulated Toxic Waste destined

for incineration.[1]

DOT Shipping (for waste transport):

Proper Shipping Name: Waste Toxic solids, organic, n.o.s. (4-Quinazolinamine, 8-
methoxy-).[1]

Hazard Class: 6.1.

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.co.uk [fishersci.co.uk]

2. pdf.benchchem.com [pdf.benchchem.com]

3. fishersci.com [fishersci.com]

4. 4-Aminoquinazoline | C8H7N3 | CID 84759 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. szabo-scandic.com [szabo-scandic.com]

6. carlroth.com [carlroth.com]

7. static.cymitquimica.com [static.cymitquimica.com]

8. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [Operational Guide: Proper Disposal of 4-
Quinazolinamine, 8-methoxy-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1459271/docs#operational-guide-proper-disposal-of-
4-quinazolinamine-8-methoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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